Cas no 1999635-22-1 (6-methyl-3-phenylthian-3-ol)

• Product Name: 6-methyl-3-phenylthian-3-ol
• CAS No: 1999635-22-1
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD30477368
• CID: 5172965
• PubChem ID: 137701970
• Update Time: 2025-11-07

6-methyl-3-phenylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol, tetrahydro-6-methyl-3-phenyl-
• 6-methyl-3-phenylthian-3-ol

• MDL： MFCD30477368
• Inchi： 1S/C12H16OS/c1-10-7-8-12(13,9-14-10)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： CUYJJJZSZSFQFY-UHFFFAOYSA-N
• SMILES： C1SC(C)CCC1(C1=CC=CC=C1)O

Additional information on 6-methyl-3-phenylthian-3-ol

Comprehensive Overview of 6-methyl-3-phenylthian-3-ol (CAS No. 1999635-22-1): Properties, Applications, and Industry Insights

6-methyl-3-phenylthian-3-ol (CAS No. 1999635-22-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The thian-3-ol core, combined with methyl and phenyl substituents, offers versatile reactivity, making it valuable for synthesizing bioactive molecules. Recent studies highlight its potential as a building block for chiral intermediates, a topic frequently searched in AI-driven drug discovery platforms.

The compound’s molecular formula, C₁₂H₁₆OS, reflects a balanced hydrophobicity, critical for optimizing drug bioavailability—a trending focus in medicinal chemistry forums. Researchers exploring sustainable synthesis routes (a high-volume search term in 2024) have reported eco-friendly catalytic methods to produce 6-methyl-3-phenylthian-3-ol, aligning with the industry’s shift toward green chemistry principles.

Analytical data for CAS 1999635-22-1 reveals a melting point range of 85–88°C and a characteristic IR absorption at 3400 cm^-1 (O-H stretch), key identifiers for quality control. These properties are often queried in spectroscopy databases by analytical chemists. The compound’s stability under ambient conditions makes it suitable for long-term storage, addressing a common concern in laboratory supply chain discussions.

In agrochemical applications, derivatives of 6-methyl-3-phenylthian-3-ol show promise as plant growth regulators, a hot topic in precision agriculture communities. Patent filings indicate its use in enhancing crop stress resistance, correlating with rising searches for climate-resilient farming solutions. This dual applicability in pharma and agro sectors positions the compound as a cross-industry innovation driver.

Regulatory databases confirm that 1999635-22-1 is not classified under restricted categories, ensuring broad accessibility for R&D. However, proper handling protocols (a frequently asked question in EH&S forums) should be followed, including PPE use during synthesis. The compound’s low ecotoxicity profile, verified through OECD 201 testing, supports its alignment with EU REACH compliance standards.

Market analysts note growing demand for 6-methyl-3-phenylthian-3-ol in Asia-Pacific contract research organizations, reflecting regional expansion in custom synthesis services. Suppliers are increasingly listing this compound with HPLC-certified purity (>98%), responding to user searches for high-grade research chemicals. Price trends show stability, making it a cost-effective option compared to analogous heterocyclic scaffolds.

Future research directions include exploring the compound’s role in catalysis (a trending arXiv topic) and material science applications. Computational studies using DFT calculations (a rising search term) predict favorable binding affinities for enzyme inhibition, suggesting untapped therapeutic potential. These findings position CAS 1999635-22-1 as a molecule of enduring scientific interest.